Cas no 7473-46-3 ((2,6-dimethyl-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl)methanol)

(2,6-dimethyl-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl)methanol structure
7473-46-3 structure
Product Name:(2,6-dimethyl-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl)methanol
CAS No:7473-46-3
MF:C9H16O5
MW:204.220343589783
CID:980122
PubChem ID:343786
Update Time:2025-04-19

(2,6-dimethyl-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2,6-dimethyl-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl)methanol
    • 2,4
    • 3,5-Diethylidene-l-xylitol
    • AC1L7Z3N
    • NSC400286
    • NSC-400286
    • JIWQJFYKFLJFDX-UHFFFAOYSA-N
    • (2,6-Dimethyltetrahydro-2H,6H-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl)methanol (non-preferred name)
    • 2,4:3,5-Diethylidene-l-xylitol
    • DTXSID80322050
    • 7473-46-3
    • (2,6-Dimethyltetrahydro-2H,6H-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl)methanol
    • Inchi: 1S/C9H16O5/c1-5-11-4-8-9(14-5)7(3-10)12-6(2)13-8/h5-10H,3-4H2,1-2H3
    • InChI Key: JIWQJFYKFLJFDX-UHFFFAOYSA-N
    • SMILES: O1C(C)OCC2C1C(CO)OC(C)O2

Computed Properties

  • Exact Mass: 204.09978
  • Monoisotopic Mass: 204.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 57.2Ų

Experimental Properties

  • PSA: 57.15
  • LogP: -0.12990
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